Cas no 2253639-11-9 (4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride)

• Product Name: 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride
• CAS No: 2253639-11-9
• MF: C₇H₁₂ClN₅
• MW: 201.656679153442
• CID: 6524955
• PubChem ID: 154726020
• Update Time: 2025-10-29

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2253639-11-9
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride
• 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride
• EN300-6494921

• Inchi： 1S/C7H11N5.ClH/c8-6(9)5-4-11-12-3-1-2-10-7(5)12;/h4,10H,1-3H2,(H3,8,9);1H
• InChI Key： MUZSCJNRPRXGPF-UHFFFAOYSA-N
• SMILES： Cl.N12C(=C(C(=N)N)C=N1)NCCC2

Computed Properties

• Exact Mass: 201.0781231g/mol
• Monoisotopic Mass: 201.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7Ų

Additional information on 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride

4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide Hydrochloride: A Comprehensive Overview

The compound 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride (CAS No. 2253639-11-9) is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically pyrazolopyrimidines, which are known for their unique structural features and versatile chemical properties. The CAS No. 2253639-11-9 identifier uniquely distinguishes this compound within the vast landscape of chemical entities.

The molecular structure of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride is characterized by a fused pyrazole and pyrimidine ring system. This fused ring system contributes to its stability and reactivity. The presence of the carboximidamide group further enhances its functional versatility. Recent studies have highlighted the potential of this compound in drug discovery and development due to its ability to interact with various biological targets.

One of the most promising applications of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride lies in its role as a lead compound in medicinal chemistry. Researchers have explored its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases and proteases that are implicated in cancer and inflammatory diseases.

In addition to its therapeutic potential, 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound with high purity and yield.

The synthesis of 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine-3-carboximidamide hydrochloride involves a multi-step process that includes both organic synthesis techniques and advanced purification methods. The development of efficient synthetic routes has been a focal point for researchers aiming to enhance the scalability and cost-effectiveness of production.

From a structural perspective,4,5,6,7-tetrahydropyrazolo[1,5a]pyrimidine-3carboximidamide hydrochloride exhibits interesting stereochemical properties that influence its bioavailability and pharmacokinetics. Recent studies have focused on understanding these properties to optimize drug delivery systems for better therapeutic outcomes.

In conclusion,4,5,6,7-tetrahydropyrazolo[1,5a]pyrimidine-3carboximidamide hydrochloride (CAS No. 2253639-11-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.